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Compound of Interest

Compound Name: Dan-shen

CAS No.: 79483-68-4

Cat. No.: B1205468

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Danshen (Salvia miltiorrhiza) is a traditional Chinese medicine widely used in the treatment of

cardiovascular diseases. Its therapeutic effects are attributed to a variety of bioactive

compounds, which are broadly classified into two major groups: the water-soluble phenolic

acids (e.g., Danshensu, salvianolic acids) and the lipid-soluble diterpenoid quinones

(tanshinones). Understanding the pharmacokinetic profiles of these metabolites is crucial for

drug development and clinical application. This document provides a detailed protocol for the

simultaneous quantification of major Danshen metabolites in plasma using Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific

analytical technique.

Key Danshen Metabolites in Plasma
The primary metabolites of Danshen targeted for pharmacokinetic studies in plasma include:

Hydrophilic Phenolic Acids:
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Danshensu (DSS)

Protocatechuic Acid (PAA)

Protocatechuic Aldehyde (PCA)

Salvianolic Acid B (SAB)

Rosmarinic Acid (RA)

Lithospermic Acid (LA)

Lipophilic Tanshinones:

Tanshinone IIA (TSIIA)

Cryptotanshinone (CTS)

Dihydrotanshinone I (DHTS)

Tanshinone I (TSI)

Experimental Protocols
Plasma Sample Preparation: Protein Precipitation
This is a common, rapid, and effective method for removing proteins from plasma samples.

Thaw: Thaw frozen plasma samples on ice.

Aliquoting: Transfer 100 µL of plasma into a clean microcentrifuge tube.

Internal Standard (IS) Spiking: Add 10 µL of an internal standard working solution (e.g., 400

ng/mL of diphenhydramine or vanillic acid in methanol) to the plasma sample.[1][2]

Protein Precipitation: Add 300 µL of ice-cold acetonitrile (or methanol) to the plasma sample.

[2]
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Vortexing: Vortex the mixture for 3-5 minutes to ensure thorough mixing and complete

protein precipitation.[2]

Centrifugation: Centrifuge the sample at 14,000 rpm for 10 minutes at 4°C to pellet the

precipitated proteins.[2]

Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube or an

HPLC vial.

Injection: Inject an appropriate volume (e.g., 5 µL) of the supernatant into the LC-MS/MS

system for analysis.[2]

Liquid Chromatography (LC) Method
Chromatographic System: A high-performance or ultra-high-performance liquid

chromatography (HPLC/UPLC) system.

Column: A reversed-phase C18 column (e.g., Agilent Eclipse Plus C18, 150 mm × 2.1 mm, 5

µm) is commonly used.[2]

Mobile Phase A: Water with 0.1% formic acid.[1]

Mobile Phase B: Acetonitrile or Methanol.[1]

Flow Rate: 0.3 - 0.6 mL/min.[2][3]

Gradient Elution: A typical gradient starts with a low percentage of mobile phase B, which is

gradually increased to elute the more hydrophobic compounds. An example gradient is as

follows:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12270896/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12270896/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12270896/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12270896/
https://www.mdpi.com/1999-4923/15/9/2235
https://www.mdpi.com/1999-4923/15/9/2235
https://pmc.ncbi.nlm.nih.gov/articles/PMC12270896/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1165212/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Time (min) % Mobile Phase A % Mobile Phase B

0.0 95 5

2.0 60 40

8.0 10 90

10.0 10 90

10.1 95 5

15.0 95 5

Column Temperature: 30-40°C.

Injection Volume: 5-10 µL.[2]

Tandem Mass Spectrometry (MS/MS) Method
Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Source: Electrospray Ionization (ESI), operated in both positive and negative ion

modes. A scheduled Multiple Reaction Monitoring (MRM) mode is often employed to detect

different analytes as they elute from the LC column.[2]

Ionization Mode:

Negative Ion Mode: Typically used for phenolic acids (e.g., salvianolic acids, danshensu).

[2]

Positive Ion Mode: Typically used for tanshinones and some internal standards.[2]

MRM Transitions: The precursor ion (Q1) and product ion (Q3) masses for each analyte and

internal standard must be optimized. The following table provides examples of MRM

transitions reported in the literature.
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Analyte Ionization Mode Precursor Ion (m/z) Product Ion (m/z)

Danshensu (DSS) Negative 197.3 178.8[4]

Salvianolic Acid B

(SAB)
Negative 717.0 519.0[4]

Tanshinone IIA (TSIIA) Positive 295.0 249.0[5]

Cryptotanshinone

(CTS)
Positive 297.1 279.1

Dihydrotanshinone I

(DHTS)
Positive 279.1 261.1

Rosmarinic Acid (RA) Negative 359.1 161.1

Ferulic Acid (FA) Negative 193.0 133.9[4]

Protocatechuic Acid

(PAA)
Negative 153.0 109.0

Data Presentation
Method Validation Parameters
The following table summarizes typical method validation data for the LC-MS/MS analysis of

Danshen metabolites in plasma.
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Analyte
Linear
Range
(ng/mL)

LLOQ
(ng/mL)

Intra-day
Precision
(RSD%)

Inter-day
Precision
(RSD%)

Accuracy
(RE%)

Danshensu

(DSS)
0.50–500[6] 0.50[6] < 15[6] < 15[6] ±15[6]

Salvianolic

Acid B (SAB)
10-1000[7] 10 ≤9.7[7] ≤9.7[7]

-9.68 to

8.20[7]

Tanshinone

IIA (TSIIA)
0.5–300[2] 0.5 < 15 < 15 ±15

Cryptotanshin

one (CTS)
0.5–300[2] 0.5 < 15 < 15 ±15

Dihydrotanshi

none I

(DHTS)

0.5–300[2] 0.5 < 15 < 15 ±15

Rosmarinic

Acid (RA)
0.5–300[2] 0.5 < 15 < 15 ±15

Ferulic Acid

(FA)
0.5–300[2] 0.5 < 15 < 15 ±15

Lithospermic

Acid (LA)
0.5–300[2] 0.5 < 15 < 15 ±15

Pharmacokinetic Parameters in Rats (Oral
Administration)
The following table presents a summary of pharmacokinetic parameters for key Danshen

metabolites in rats following oral administration of Danshen extract.
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Analyte Dose Cmax (ng/mL) Tmax (h) AUC (ng·h/mL)

Danshensu

(DSS)
200 mg/kg[8] - - -

Salvianolic Acid

B (SAB)
300 mg/kg[7] 307.9 ± 46.75 1.29 ± 0.21 537.4 ± 88.24

Tanshinone IIA

(TSIIA)
60 mg/kg[7] - - -

Dihydrotanshino

ne I (DHTS)
- - - -

Note: The values are presented as mean ± standard deviation. Dashes indicate data not readily

available in a comparable format from the cited sources.
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Caption: Experimental workflow for LC-MS/MS analysis of Danshen metabolites in plasma.
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Danshen Metabolites

Hydrophilic Phenolic Acids Lipophilic Tanshinones

Danshensu Salvianolic Acid B ESI Negative Mode Tanshinone IIA Cryptotanshinone ESI Positive Mode
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Caption: Classification of Danshen metabolites and their typical ionization modes.

Danshen Metabolites
(Salvianolic Acid B, Tanshinone IIA)

PI3K/Akt Pathway Nrf2/ARE Pathway
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Cardioprotection
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Caption: Simplified signaling pathways modulated by Danshen metabolites leading to

cardioprotection.[2][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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